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Compound of Interest

Compound Name: 2-Methyl-1-tetralone

Cat. No.: B119441 Get Quote

Technical Guide: Physical Properties of 2-
Methyl-1-tetralone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Methyl-1-tetralone, a crucial intermediate in various chemical syntheses. The data presented

herein is curated for accuracy and is supplemented by detailed experimental protocols for its

determination, ensuring reproducibility and reliability for research and development

applications.

Core Physical Properties
2-Methyl-1-tetralone is a cyclic ketone that presents as a clear yellow to orange liquid at room

temperature.[1][2][3] Its physical characteristics are fundamental for its handling, application in

synthetic routes, and for the purification of resulting products.

Data Summary
The following table summarizes the essential physical properties of 2-Methyl-1-tetralone
based on available literature data.
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Physical Property Value Conditions

Boiling Point 127-131 °C[1][4] at 12 mmHg

129 °C at 12 mmHg

135-137 °C at 16 Torr

Density 1.057 g/mL at 25 °C

1.058 g/mL Not specified

1.0600 g/mL Not specified

Solubility Insoluble in water

Soluble in most organic solvents

Refractive Index n20/D 1.5535 at 20 °C

1.552 Not specified

Molecular Weight 160.21 g/mol

160.216 g/mol

160.22 g/mol

Melting Point 15 °C

Flash Point >110 °C (>230 °F)

Appearance Clear yellow to orange liquid

Experimental Protocols
The following sections detail the standard methodologies for determining the physical

properties of a liquid organic compound such as 2-Methyl-1-tetralone.

Determination of Boiling Point (Thiele Tube Method)
The Thiele tube method is a convenient technique for determining the boiling point of a small

quantity of liquid.
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Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or oil bath)

Mineral oil

Procedure:

A small amount (approximately 0.5 mL) of 2-Methyl-1-tetralone is placed into the small test

tube.

A capillary tube, sealed at one end, is placed open-end-down into the test tube containing

the sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube containing mineral oil, ensuring the heat is

distributed evenly.

The Thiele tube is gently heated, and as the temperature rises, air trapped in the capillary

tube will be expelled, seen as a slow stream of bubbles.

Heating continues until a rapid and continuous stream of bubbles emerges from the capillary

tube. At this point, the heat source is removed.

The apparatus is allowed to cool. The boiling point is the temperature at which the liquid is

drawn back into the capillary tube.

Determination of Density (Pycnometer Method)
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The density of a liquid can be accurately determined using a pycnometer or a specific gravity

bottle.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Thermometer

Water bath

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

The pycnometer is filled with distilled water and placed in a constant temperature water bath

(e.g., 25 °C) until it reaches thermal equilibrium.

The water level is adjusted to the mark on the pycnometer, it is dried on the outside, and

weighed again to determine the mass of the water.

The pycnometer is emptied, dried, and then filled with 2-Methyl-1-tetralone.

The same procedure of thermal equilibration and weighing is followed to determine the mass

of the 2-Methyl-1-tetralone.

The density is calculated using the formula: Density = (mass of the liquid) / (volume of the

liquid) where the volume of the liquid is determined from the mass of the water and its known

density at that temperature.

Determination of Solubility
A qualitative and semi-quantitative determination of solubility can be performed through direct

observation.
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Apparatus:

Test tubes

Vortex mixer or stirring rod

Graduated pipettes

Procedure:

A known volume (e.g., 1 mL) of the solvent (e.g., water or an organic solvent) is placed in a

test tube.

A small, measured amount (e.g., 0.1 mL) of 2-Methyl-1-tetralone is added to the solvent.

The mixture is agitated vigorously using a vortex mixer or by stirring for a set period.

The mixture is allowed to stand and is observed for any signs of insolubility, such as the

formation of a separate layer, cloudiness, or droplets.

If the solute dissolves completely, further aliquots are added until saturation is reached or the

substance is deemed miscible.

The solubility can be reported qualitatively (e.g., insoluble, soluble, partially soluble) or semi-

quantitatively (e.g., > 10 mg/mL). For 2-Methyl-1-tetralone, it is observed to be insoluble in

water.

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for the characterization of the physical

properties of 2-Methyl-1-tetralone.
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Caption: Experimental workflow for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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